Lithium bromide dihydrate

• Molecular Formula: BrH4LiO2
• Molecular Weight: 122.9 g/mol
• IUPAC Name: lithium;bromide;dihydrate
• InChI: InChI=1S/BrH.Li.2H2O/h1H;;2*1H2/q;+1;;/p-1
• InChI Key: GPIOUBQPSBZPFR-UHFFFAOYSA-M
• Canonical SMILES: [Li+].O.O.[Br-]

Description

Lithium bromide dihydrate is a chemical compound with the formula LiBr·2H₂O. It is a hydrate form of lithium bromide, which is a highly hygroscopic white crystalline solid. This compound is known for its high solubility in water and its use in various industrial and scientific applications.

Preparation Methods

Lithium bromide dihydrate can be prepared through several synthetic routes:

• Reaction of Lithium Carbonate with Hydrobromic Acid: : [ \text{Li}_2\text{CO}_3 + 2\text{HBr} \rightarrow 2\text{LiBr} + \text{H}_2\text{CO}_3 ] This method involves treating an aqueous suspension of lithium carbonate with hydrobromic acid .

• Reaction of Lithium Hydroxide with Hydrobromic Acid: : [ \text{LiOH} + \text{HBr} \rightarrow \text{LiBr} + \text{H}_2\text{O} ] This method involves reacting lithium hydroxide with hydrobromic acid .

Chemical Reactions Analysis

Lithium bromide dihydrate undergoes various chemical reactions, including:

• Oxidation and Reduction

  • Lithium bromide can participate in redox reactions where lithium is oxidized, and bromine is reduced.

• Substitution Reactions

  • Lithium bromide can be used in substitution reactions where it acts as a source of bromide ions.

• Dehydration and Deprotonation

  • Lithium bromide is used for the dehydration and deprotonation of organic compounds containing acidic protons .

Scientific Research Applications

Lithium bromide dihydrate has a wide range of scientific research applications:

• Chemistry

  • It is used as a reagent in organic synthesis, particularly in oxidation and hydroformylation catalysts .

• Biology

  • Lithium bromide has been studied for its potential use in biological systems, including its effects on enzyme activity and cellular processes.

• Medicine

  • Historically, lithium bromide was used as a sedative and for the treatment of bipolar disorder .

• Industry

  • It is used as a desiccant in air conditioning systems and in absorption chilling along with water .

Mechanism of Action

The mechanism of action of lithium bromide dihydrate involves its interaction with various molecular targets and pathways:

• Enzyme Inhibition

  • Lithium ions can inhibit enzymes such as glycogen synthase kinase 3 and inositol phosphatases .

• Modulation of Neurotransmitter Receptors

  • Lithium ions can modulate neurotransmitter receptors, affecting neuronal signaling and mood stabilization .

Comparison with Similar Compounds

Lithium bromide dihydrate can be compared with other similar compounds, such as:

• Lithium Chloride (LiCl)

  • Similar to lithium bromide, lithium chloride is highly soluble in water and used in various industrial applications.

• Lithium Iodide (LiI)

  • Lithium iodide shares similar hygroscopic properties and is used in organic synthesis and as a desiccant .

• Sodium Bromide (NaBr)

  • Sodium bromide is another bromide salt with similar chemical properties but different applications in medicine and industry .

This compound stands out due to its specific applications in air conditioning systems and its historical use in medicine.